Sulfuryl chloride fluoride

• IUPAC Name: sulfuryl chloride fluoride
• InChI: InChI=1S/ClFO2S/c1-5(2,3)4
• InChI Key: IXPAAHZTOUOJJM-UHFFFAOYSA-N
• Canonical SMILES: O=S(=O)(F)Cl
• Molecular Formula: ClFO2S
• DSSTOX Substance ID: DTXSID0065567
• Molecular Weight: 118.52 g/mol
• Physical Description: Liquefied gas; Reacts with water; [MSDSonline]
• CAS RN: 13637-84-8

Description

Synthesis Analysis

The synthesis of sulfur(VI) fluoride motifs, including sulfuryl chloride fluoride, often involves the transformation of sulfonyl imidazoles into more stable sulfur(VI) fluorides. For instance, a single-step procedure described by Passia et al. (2022) allows for the preparation of various sulfur(VI) fluorides from sulfonyl imidazoles using AcOH and potassium bifluoride, furnishing sulfonyl, sulfonimidoyl, sulfoxyl, and sulfamoyl fluorides in good to excellent yields (Passia et al., 2022).

Molecular Structure Analysis

Sulfuryl chloride fluoride's molecular structure has been a subject of study, revealing a geometry consistent with predictions from VSEPR (valence-shell electron-pair repulsion) theory. Advanced techniques like gas-phase electron diffraction and microwave spectroscopy provide detailed insights into the molecule's structure, including bond lengths and angles, contributing to a comprehensive understanding of its physical characteristics and reactivity profile.

Chemical Reactions and Properties

Sulfuryl chloride fluoride participates in a variety of chemical reactions, showcasing its versatility as a reagent. Its reactivity with elements such as phosphites demonstrates its utility in synthesizing phosphorofluoridates and related compounds, offering a straightforward route to these valuable chemicals from non-toxic starting materials (Dąbkowski, Cramer, & Michalski, 1992).

Physical Properties Analysis

The physical properties of sulfuryl chloride fluoride, such as its infrared spectrum and microwave spectrum, have been extensively studied. These investigations reveal the molecule's dipole moment, structural parameters, and vibrational states, offering essential insights into its behavior under various conditions. The microwave spectrum analysis, for instance, provides accurate measurements of rotational and quartic centrifugal distortion constants, contributing to a deeper understanding of its physical state and interactions (Lide, Mann, & Fristrom, 1957).

Chemical Properties Analysis

The chemical properties of sulfuryl chloride fluoride, such as its reactivity with OH radicals, Cl atoms, and O3, are crucial for understanding its environmental impact and safety considerations. Studies indicate that reactions with these entities do not provide efficient removal mechanisms for sulfuryl chloride fluoride in the atmosphere, emphasizing the need for further research into its potential non-atmospheric sinks (Andersen et al., 2009).

Scientific Research Applications

Sulfur(VI) Fluoride Exchange Chemistry

Sulfuryl chloride fluoride plays a crucial role in sulfur(VI) fluoride exchange (SuFEx) chemistry. It is used in creating sulfates and sulfamides, with its reactivity being controlled to produce functional products. This chemistry is applicable in small molecules, polymers, and biomolecules (Dong, Krasnova, Finn, & Sharpless, 2014).

Fumigation and Pest Control

Sulfuryl fluoride has been widely used in fumigation for over a million buildings, including houses, museums, libraries, and scientific laboratories. Its effectiveness depends on concentration and exposure duration, particularly for insect eggs which require higher dosages (Nitschke & Eisenbrandt, 2001).

Organic Synthesis Applications

It is used in organic synthesis, particularly in the 1,1-dihydrofluoroalkylation of amines. This involves a simple reaction process with wide substrate scope, highlighting its functional group tolerance and ease of use in organic synthesis (Epifanov et al., 2018).

In Situ Generation of Anhydrous Fluoride Salts

Sulfuryl fluoride is instrumental in the in situ generation of anhydrous fluoride salts for nucleophilic aromatic substitution reactions. This process demonstrates its practical utility in generating anhydrous tetramethylammonium fluoride, facilitating a range of fluorination reactions (Cismesia, Ryan, Bland, & Sanford, 2017).

Environmental and Health Risks Assessment

Research has been conducted to assess the environmental and health risks of sulfuryl fluoride, especially its potential contribution to global warming. The toxicological data and environmental implications based on its properties have been evaluated (Tsai, 2010).

Preservation in Museum Stores

Its application in museum stores for suffocating insects has been analyzed, considering its efficacy and safety. Practical applications have shown promising results in protecting ancient textiles and artifacts (Chen Geng-ling, 2006).

Atmospheric Chemistry and Environmental Impact

Studies on the atmospheric chemistry of sulfuryl fluoride, including its reaction with OH radicals, Cl atoms, and O3, and its global warming potential, have been conducted. This research is essential for understanding its environmental impact and atmospheric lifetime (Andersen, Blake, Rowland, Hurley, & Wallington, 2009).

Safety And Hazards

Sulfuryl chloride fluoride is moderately toxic and corrosive. It must be handled with care as it can cause burns of eyes, skin, and mucous membranes. It reacts violently with water, releasing toxic gas.

Future Directions

Sulfonyl fluorides have received considerable attention and continuous interest from the communities of synthetic chemistry and medicinal chemistry. The development of novel and efficient radical precursors would provide new approaches for the construction of sulfonyl fluorides in a more sustainable way. The direct use of traceless and clean electrons as redox reagents obviates the need for stoichiometric chemical redox reagents, making such reactions more efficient and environmentally friendly.